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Introduction

Guanylurea phosphate (GUP) is a phosphorus- and nitrogen-containing compound that has
demonstrated significant efficacy as a flame retardant for cellulosic materials such as cotton. Its
mode of action is primarily in the condensed phase, where it promotes the dehydration of
cellulose at lower temperatures, leading to the formation of a protective char layer. This char
layer insulates the underlying fabric from the heat source and reduces the release of flammable
volatile compounds, thereby inhibiting combustion. The synthesis of GUP is relatively
straightforward, typically involving the reaction of dicyandiamide with phosphoric acid. This
document provides detailed application notes and experimental protocols for the synthesis of
GUP and its application to cotton fabrics for flame retardant finishing.

Data Presentation

The following tables summarize the expected quantitative data for cotton fabrics treated with
guanylurea phosphate and similar phosphorus-nitrogen flame retardants.

Table 1: Flame Retardancy Properties of Treated Cotton Fabrics
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Limiting
Oxygen Char Afterflame Afterglow
Treatment Add-on (%) ) )
Index (LOI) Length (cm) Time (s) Time (s)
(%)
Untreated Burns
0 18.0 - 20.0 > 60
Cotton completely
Guanylurea
Phosphate ~15 28.0 - 32.0 8.0-12.0 <5
(15%)
Guanylurea
Phosphate ~25 35.0-40.0 5.0-8.0 0
(25%)
Reference:
Phosphoguan
pnog - - 14.0 -
idine/ATMP/A
lginate

Note: Data for Guanylurea Phosphate is estimated based on the performance of similar

phosphorus-nitrogen flame retardants. The reference data is from a study on a related

compound to provide a benchmark.[1]

Table 2: Thermal Decomposition Characteristics of Treated Cotton Fabrics (TGA)

Treatment

Onset

Decomposition

Temp at Max

Decomposition

Char Residue at
600 °C (%)

Temp (°C) Rate (°C)
Untreated Cotton ~320 ~360 <10
Guanylurea
~280 ~310 30-40
Phosphate Treated
Reference: Guanidine
~263.5 (02), ~311.1
Phosphate on (N2) - ~20 (02), ~35 (N2)
PET/Cotton
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Note: Data for Guanylurea Phosphate is extrapolated from the known mechanism of
condensed phase retardants. The reference data is for a similar compound on a
polyester/cotton blend.[2]

Experimental Protocols
Protocol 1: Synthesis of Guanylurea Phosphate

This protocol describes the synthesis of guanylurea phosphate from dicyandiamide and
phosphoric acid.[3][4]

Materials:

» Dicyandiamide

e Phosphoric acid (85%)

e Deionized water

e Ethanol

e Reactor with stirrer, heating mantle, and condenser

o Filtration apparatus

Drying oven

Procedure:

 In areactor, add dicyandiamide and deionized water in a mass ratio of 1:3.

¢ Stir the mixture and heat to 90-100°C until the dicyandiamide is completely dissolved.

e Slowly add phosphoric acid (85%) to the solution. The molar ratio of dicyandiamide to
phosphoric acid should be approximately 1:1.

e Maintain the reaction temperature at 95-105°C and continue stirring for 3-4 hours.
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 After the reaction is complete, cool the solution to room temperature to allow for
crystallization.

« Filter the crystalline product and wash with ethanol to remove any unreacted starting
materials.

» Dry the purified guanylurea phosphate in an oven at 80°C for 4-6 hours.

Protocol 2: Application of Guanylurea Phosphate to
Cotton Fabric

This protocol outlines the "pad-dry-cure” method for treating cotton fabric with guanylurea
phosphate.

Materials:

e Scoured and bleached 100% cotton fabric

e Guanylurea phosphate

e Deionized water

» Urea (optional, as a swelling agent and nitrogen synergist)
e Padding machine

» Drying oven

e Curing oven

Procedure:

e Prepare a treatment solution by dissolving guanylurea phosphate in deionized water to the
desired concentration (e.g., 15% w/v). If using, add urea to the solution (e.g., 5% w/v).

e Submerge the cotton fabric in the treatment solution and pass it through a padding machine
to ensure even uptake and to achieve a specific wet pick-up (e.g., 80-100%).
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e Dry the treated fabric in an oven at 100-110°C for 3-5 minutes.
e Cure the dried fabric in a curing oven at 160-180°C for 2-4 minutes.

 After curing, thoroughly rinse the fabric with warm and cold water to remove any unreacted
chemicals.

e Dry the rinsed fabric at 100-110°C.

» Condition the treated fabric at standard atmospheric conditions (20 = 2 °C and 65 + 5%
relative humidity) for at least 24 hours before testing.

Protocol 3: Evaluation of Flame Retardancy

1. Limiting Oxygen Index (LOI):

o Determine the LOI according to ASTM D2863. The LOI is the minimum concentration of
oxygen in a flowing mixture of oxygen and nitrogen that will just support flaming combustion.

2. Vertical Flame Test:

e Conduct the vertical flame test according to ASTM D6413.

e Measure the char length, afterflame time, and afterglow time.
3. Thermogravimetric Analysis (TGA):

o Perform TGA on both untreated and treated cotton samples using a thermogravimetric
analyzer.

o Heat the samples from room temperature to 600°C at a heating rate of 10°C/min under a
nitrogen atmosphere.

e Analyze the onset decomposition temperature, the temperature of maximum decomposition
rate, and the percentage of char residue at 600°C.

Visualizations
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Caption: Synthesis of Guanylurea Phosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application of Guanylurea Phosphate in the Flame-
Retardant Treatment of Cotton Fabrics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3028872#application-of-guanylurea-phosphate-in-
the-treatment-of-cotton-fabrics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://openjournals.ugent.be/autex/article/63672/galley/188046/view/
https://www.benchchem.com/product/b3028872
https://www.researchgate.net/figure/TGA-a-and-DTG-b-curves-of-cotton-samples-tested-under-a-nitrogen-atmosphere_fig3_339224956
https://www.benchchem.com/product/b3028872#application-of-guanylurea-phosphate-in-the-treatment-of-cotton-fabrics
https://www.benchchem.com/product/b3028872#application-of-guanylurea-phosphate-in-the-treatment-of-cotton-fabrics
https://www.benchchem.com/product/b3028872#application-of-guanylurea-phosphate-in-the-treatment-of-cotton-fabrics
https://www.benchchem.com/product/b3028872#application-of-guanylurea-phosphate-in-the-treatment-of-cotton-fabrics
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3028872?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

